Cas no 54411-20-0 (Ethanol,2-(dimethylphenoxy)- (9CI))
54411-20-0 structure
Product Name:Ethanol,2-(dimethylphenoxy)- (9CI)
CAS No:54411-20-0
MF:C10H14O2
MW:166.216963291168
CID:367879
PubChem ID:108590
Update Time:2025-04-19
Ethanol,2-(dimethylphenoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(dimethylphenoxy)- (9CI)
- 2-(dimethylphenoxy)ethanol
- 2-(2,4-dimethylphenoxy)ethanol
- Ethanol, 2-(2,4-dimethylphenoxy)-
- AKOS000345472
- 2-(2,4-Dimethylphenoxy)ethan-1-ol
- DTXSID60969548
- SCHEMBL7056362
- EINECS 259-157-0
- ETHANOL, 2-(2,4-XYLYLOXY)-
- 54411-20-0
- NSC 4393
-
- Inchi: 1S/C10H14O2/c1-8-3-4-10(9(2)7-8)12-6-5-11/h3-4,7,11H,5-6H2,1-2H3
- InChI Key: DMMLIWIXFIVKFJ-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Ethanol,2-(dimethylphenoxy)- (9CI) Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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